Cas no 1351589-28-0 (4-phenyl-6-{4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-1-yl}pyrimidine)

• Product Name: 4-phenyl-6-{4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-1-yl}pyrimidine
• CAS No: 1351589-28-0
• MF: C₂₁H₁₉F₃N₄O₃S
• MW: 464.460773706436
• CID: 5765584
• PubChem ID: 56764829
• Update Time: 2025-06-08

4-phenyl-6-{4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-6-[4-[4-(trifluoromethoxy)phenyl]sulfonylpiperazin-1-yl]pyrimidine
• 4-phenyl-6-{4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-1-yl}pyrimidine
• VU0533870-1
• 4-phenyl-6-(4-((4-(trifluoromethoxy)phenyl)sulfonyl)piperazin-1-yl)pyrimidine
• AKOS024534175
• F6167-0062
• 1351589-28-0

• Inchi： 1S/C21H19F3N4O3S/c22-21(23,24)31-17-6-8-18(9-7-17)32(29,30)28-12-10-27(11-13-28)20-14-19(25-15-26-20)16-4-2-1-3-5-16/h1-9,14-15H,10-13H2
• InChI Key： FUYPTSSVBFWVIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(N1CCN(C2C=C(C3C=CC=CC=3)N=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 464.11299614g/mol
• Monoisotopic Mass: 464.11299614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-phenyl-6-{4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-1-yl}pyrimidine

Comprehensive Overview of 4-phenyl-6-{4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-1-yl}pyrimidine (CAS No. 1351589-28-0)

4-phenyl-6-{4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-1-yl}pyrimidine (CAS No. 1351589-28-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine class, which is known for its diverse biological activities. The presence of a trifluoromethoxy group and a benzenesulfonyl moiety enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural features, which make it a promising candidate for targeting specific enzymes and receptors.

In recent years, the demand for sulfonylpiperazine-based compounds has surged due to their role in modulating protein-protein interactions. The 4-phenyl-6-{4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-1-yl}pyrimidine structure is often explored in the context of kinase inhibition, a hot topic in oncology and neurodegenerative disease research. Its piperazine ring contributes to improved solubility and bioavailability, addressing a common challenge in drug development. This compound's trifluoromethoxy group also aligns with the growing trend of incorporating fluorine atoms into pharmaceuticals to enhance metabolic stability.

The synthesis of CAS No. 1351589-28-0 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are widely discussed in academic and industrial forums. Its pyrimidine core is a key scaffold in many FDA-approved drugs, making it a focal point for medicinal chemists. Additionally, the compound's potential as a building block for advanced materials has sparked interest in the fields of organic electronics and catalysis. Users searching for "sulfonamide derivatives in drug design" or "fluorinated pyrimidines" will find this compound highly relevant to their queries.

From an SEO perspective, keywords like "piperazine-based inhibitors," "trifluoromethoxybenzenesulfonyl applications," and "pyrimidine synthesis techniques" are frequently associated with this compound. These terms reflect the compound's versatility and its alignment with current research trends, such as personalized medicine and green chemistry. The inclusion of CAS No. 1351589-28-0 in patent filings further underscores its commercial and scientific value, making it a subject of interest for investors and researchers alike.

In conclusion, 4-phenyl-6-{4-[4-(trifluoromethoxy)benzenesulfonyl]piperazin-1-yl}pyrimidine represents a cutting-edge example of how structural innovation drives progress in multiple scientific disciplines. Its combination of a pyrimidine backbone, sulfonylpiperazine linkage, and trifluoromethoxy substituent offers a rich platform for further exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.